Cas no 112086-47-2 ([4-(imidazol-1-ylmethyl)phenyl]methanamine)

• Product Name: [4-(imidazol-1-ylmethyl)phenyl]methanamine
• CAS No: 112086-47-2
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD08444250
• CID: 1099166
• PubChem ID: 9504019
• Update Time: 2025-04-20

[4-(imidazol-1-ylmethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-ylmethyl)-Benzenemethanamine
• [4-(imidazol-1-ylmethyl)phenyl]methanamine,dihydrochloride
• 1-[4-(1H-IMIDAZOL-1-YLMETHYL)PHENYL]METHANAMINE
• 4-(1H-Imidazol-1-ylmethyl)benzylamine
• [4-(1H-Imidazol-1-ylmethyl)benzyl]amine dihydrochloride
• [4-(imidazol-1-ylmethyl)phenyl]methanamine
• AGN-PC-00XCNA
• dihydrochloride
• F3359-0053
• T5621436
• {4-[(1H-imidazol-1-yl)methyl]phenyl}methanamine
• 112086-47-2
• SCHEMBL7284368
• STK353538
• AKOS000264190
• DB-179223
• [4-(1H-imidazol-1-ylmethyl)benzyl]amine
• (4-((1H-Imidazol-1-yl)methyl)phenyl)methanamine
• F2124-0474
• CS-0056198
• DTXSID10429460
• TS-01482
• [4-(1H-imidazol-1-ylmethyl)phenyl]methanamine
• EN300-24411
• 1-[4-(IMIDAZOL-1-YLMETHYL)PHENYL]METHANAMINE

• MDL： MFCD08444250
• Inchi： 1S/C11H13N3/c12-7-10-1-3-11(4-2-10)8-14-6-5-13-9-14/h1-6,9H,7-8,12H2
• InChI Key： UVIGZMZSEKYQAZ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines